Cas no 1806277-28-0 (4,5-Dichloro-2-fluorothiophenol)

• Product Name: 4,5-Dichloro-2-fluorothiophenol
• CAS No: 1806277-28-0
• MF: C₆H₃Cl₂FS
• MW: 197.057421922684
• MDL: MFCD28786353
• CID: 4707145
• Update Time: 2025-07-20

4,5-Dichloro-2-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-fluorothiophenol

• MDL： MFCD28786353
• Inchi： 1S/C6H3Cl2FS/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H
• InChI Key： UYBOCFWGSBKUEP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)S)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Topological Polar Surface Area: 1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 242.4±35.0 °C at 760 mmHg
• Flash Point: 100.4±25.9 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

4,5-Dichloro-2-fluorothiophenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,5-Dichloro-2-fluorothiophenol

Comprehensive Overview of 4,5-Dichloro-2-fluorothiophenol (CAS No. 1806277-28-0): Properties, Applications, and Industry Insights

4,5-Dichloro-2-fluorothiophenol (CAS No. 1806277-28-0) is a specialized organosulfur compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This halogenated thiophenol derivative features a fluorine and two chlorine atoms strategically positioned on a benzene ring, enabling precise reactivity in cross-coupling reactions and heterocyclic synthesis. Researchers increasingly explore its role as a building block for active pharmaceutical ingredients (APIs), particularly in small-molecule drug discovery targeting metabolic disorders and inflammatory diseases.

The compound’s electrophilic aromatic substitution properties make it valuable for constructing biaryl ethers and thioether linkages, critical in designing kinase inhibitors and allosteric modulators. Recent studies highlight its utility in palladium-catalyzed reactions, where the fluorine atom enhances regioselectivity—a topic frequently searched in organic chemistry forums and AI-driven synthesis planning tools. Industry trends show growing demand for such halogenated intermediates to accelerate high-throughput screening workflows, aligning with the green chemistry movement by reducing synthetic steps.

Analytical characterization of CAS 1806277-28-0 typically involves GC-MS, HPLC, and NMR spectroscopy, with the 19F NMR signal at ~-110 ppm serving as a diagnostic marker. Stability studies under ambient conditions reveal compatibility with air-sensitive reagents when stored in argon-purged containers—a detail often queried in laboratory storage best practices. Its logP value (~2.8) suggests moderate lipophilicity, making it suitable for central nervous system (CNS) drug candidates, a hot topic in blood-brain barrier penetration research.

In material science, 4,5-Dichloro-2-fluorothiophenol contributes to conductive polymer development, particularly thiophene-based semiconductors for organic electronics. Patent analyses reveal its use in OLED emissive layers, where the fluorine substitution tunes electron affinity—addressing frequent searches on materials for flexible displays. Environmental considerations drive innovations in catalytic debromination methods to minimize byproducts during its synthesis, resonating with sustainable chemistry inquiries.

Regulatory compliance for CAS 1806277-28-0 follows REACH guidelines, with suppliers providing extended safety data sheets (eSDS) detailing handling protocols. The compound’s low ecotoxicity profile (as per OECD 201/202 tests) supports its adoption in bioconjugation chemistry, a trending technique in antibody-drug conjugate (ADC) development. Quality control emphasizes residual solvent analysis via headspace GC, addressing ICH Q3C standards often discussed in pharma quality assurance circles.

Emerging applications include proteolysis-targeting chimeras (PROTACs), where its thiol group enables E3 ligase recruiter attachment—answering frequent queries about degrader platforms. Computational studies using DFT calculations predict its hydrogen bonding capacity with protein targets, a focus area in AI-aided molecular docking. As structure-activity relationship (SAR) studies evolve, this compound’s role in fragment-based drug design continues to expand, supported by crystallography data from synchrotron radiation experiments.